Cas no 630126-68-0 (Hydrazinecarbothioamide, N-cyclooctyl-2-[(5-nitro-2-thienyl)methylene]-)

• Product Name: Hydrazinecarbothioamide, N-cyclooctyl-2-[(5-nitro-2-thienyl)methylene]-
• CAS No: 630126-68-0
• MF: C₁₄H₂₀N₄O₂S₂
• MW: 340.464200019836
• CID: 427601
• PubChem ID: 71381521
• Update Time: 2025-04-19

Hydrazinecarbothioamide, N-cyclooctyl-2-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-cyclooctyl-2-[(5-nitro-2-thienyl)methylene]-
• 1-cyclooctyl-3-[(5-nitrothiophen-2-yl)methylideneamino]thiourea
• N-Cyclooctyl-2-[(5-nitrothiophen-2-yl)methylidene]hydrazine-1-carbothioamide
• 630126-68-0
• DTXSID50803967

• Inchi： 1S/C14H20N4O2S2/c19-18(20)13-9-8-12(22-13)10-15-17-14(21)16-11-6-4-2-1-3-5-7-11/h8-11H,1-7H2,(H2,16,17,21)
• InChI Key： NIFWEXJELOYZOY-UHFFFAOYSA-N
• SMILES： S=C(NN=CC1=CC=C([N+](=O)[O-])S1)NC1CCCCCCC1

Computed Properties

• Exact Mass: 340.103
• Monoisotopic Mass: 340.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 79.56